3-[4-(Pyridin-4-ylmethoxy)-phenyl]-propionic acid methyl ester

• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol
• IUPAC Name: methyl 3-[4-(pyridin-4-ylmethoxy)phenyl]propanoate
• InChI: InChI=1S/C16H17NO3/c1-19-16(18)7-4-13-2-5-15(6-3-13)20-12-14-8-10-17-11-9-14/h2-3,5-6,8-11H,4,7,12H2,1H3
• InChI Key: GEBMFMCYQGSJEF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCC1=CC=C(C=C1)OCC2=CC=NC=C2

Description

3-[4-(Pyridin-4-ylmethoxy)-phenyl]-propionic acid methyl ester is a useful research compound. Its molecular formula is C16H17NO3 and its molecular weight is 271.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of Methyl 3-(4-hydroxyphenyl)propanoate (0.5 g, 2.77 mmol) in dry DMF (10 ml) is added potassium carbonate (0.76 g, 5.55 mmol) followed by 4-(bromomethyl)pyridine hydrobromide (0.7 g, 2.77 mmol). The reaction mixture is stirred at room temperature overnight then poured into water (80 ml) and extracted with EtOAc (40 ml). The organic phase is washed with brine, dried (MgSO4) and the solvent removed in vacuo to yield a dark brown oil. Chromatography (SiO2, EtOAc) yields 3-[4-(Pyridin-4-ylmethoxy)-phenyl]-propionic acid methyl ester as a colourless oil; [M+H]+ 272.0